Cas no 52093-30-8 (Yttrium(III) trifluoromethanesulfonate)

• Product Name: Yttrium(III) trifluoromethanesulfonate
• CAS No: 52093-30-8
• MF: C₃F₉O₉S₃Y
• MW: 536.113183021545
• MDL: MFCD00209623
• CID: 839656
• PubChem ID: 24866664
• Update Time: 2025-06-08

Yttrium(III) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Yttrium(III) trifluoromethanesulfonate
• yttrium tris(trifluoromethanesulfonate)
• methanesulfonic acid, 1,1,1-trifluoro-, yttrium(3 ) salt (3:1)
• Trifluoromethanesulfonic acid yttrium(III) salt
• Yttrium (III) trifluoromethanesulphonate
• Yttrium triflate
• Trifluoromethanesulfonic Acid (Yttrium(III))
• Scandium trifluoromethanesulfonate
• trifluoromethanesulfonate,yttrium(3+)
• YTTRIUM TRIFLUOROMETHANESULFONATE, hydrate
• YttriuM trifluoroMethanesulfonate
• Yttrium(III) Triflate
• Yttrium(III) triflate, Trace metals grade, 99.99%
• O12159
• AKOS015852988
• yttrium(3+) tritriflate
• yttrium(iii)trifluoromethanesulfonate
• trifluoromethanesulfonate;yttrium(3+)
• T1921
• J-525167
• Yttrium trifluoromethanesulfonate?
• SY011731
• CS-0019215
• C3F9O9S3Y
• yttrium(3+) ion tritrifluoromethanesulfonate
• GS-6839
• DTXSID20370050
• MFCD00209623
• JPJIEXKLJOWQQK-UHFFFAOYSA-K
• 52093-30-8

• MDL： MFCD00209623
• Inchi： 1S/3CHF3O3S.Y/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： JPJIEXKLJOWQQK-UHFFFAOYSA-K
• SMILES： [Y+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 535.76200
• Monoisotopic Mass: 535.762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 197A^2

Experimental Properties

• Color/Form: powder
• Density: 1.7
• Boiling Point: No data available
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Solubility: Soluble in water

Yttrium(III) trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Yttrium(III) trifluoromethanesulfonate

Introduction to Yttrium(III) trifluoromethanesulfonate (CAS No. 52093-30-8)

Yttrium(III) trifluoromethanesulfonate, with the chemical formula Y(OTf)₃, is a specialized inorganic compound that has garnered significant attention in the field of advanced materials and catalysis. This compound, identified by its unique CAS No. 52093-30-8, is a salt derived from yttrium(III) and trifluoromethanesulfonic acid (OTf). Its molecular structure incorporates the highly electronegative trifluoromethanesulfonate anion, which imparts exceptional thermal stability and chemical resistance, making it a valuable component in various high-performance applications.

The significance of Yttrium(III) trifluoromethanesulfonate lies in its versatility as a Lewis acid catalyst and a stabilizing agent in organic synthesis. In recent years, researchers have been exploring its potential in the development of novel catalytic systems for cross-coupling reactions, polymerization processes, and as an additive in high-k dielectrics for semiconductor manufacturing. The compound's ability to activate small molecules, such as carbon-hydrogen bonds, has opened new avenues in synthetic chemistry, particularly in the pharmaceutical and agrochemical industries.

One of the most compelling aspects of Yttrium(III) trifluoromethanesulfonate is its role in advanced material science. Its incorporation into ceramic and glass matrices enhances mechanical strength and thermal conductivity, making it an attractive candidate for aerospace and electronics applications. Furthermore, its compatibility with other rare earth elements has led to investigations into its use as a dopant in luminescent materials, where it improves light emission efficiency and color purity.

In the realm of pharmaceutical research, Yttrium(III) trifluoromethanesulfonate has been studied for its potential as a contrast agent in magnetic resonance imaging (MRI). While yttrium-based contrast agents are not yet widely used due to safety concerns, preliminary studies suggest that this compound could offer improved stability and reduced toxicity compared to existing alternatives. The trifluoromethanesulfonate anion's interaction with biological tissues may provide insights into developing next-generation imaging agents with enhanced diagnostic capabilities.

The synthesis of Yttrium(III) trifluoromethanesulfonate typically involves the reaction of yttrium metal or yttrium oxide with excess trifluoromethanesulfonic acid under controlled conditions. This process requires careful handling due to the corrosive nature of the acid but yields a highly pure product suitable for sensitive applications. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, reducing costs and making it more accessible for industrial-scale production.

The applications of Yttrium(III) trifluoromethanesulfonate extend beyond catalysis and material science into environmental remediation. Its ability to bind heavy metals and organic pollutants has been explored in wastewater treatment systems, where it acts as an effective adsorbent. The compound's stability under harsh conditions ensures prolonged service life in such applications, contributing to sustainable environmental solutions.

As research continues to uncover new uses for Yttrium(III) trifluoromethanesulfonate, its importance in modern chemistry cannot be overstated. The compound's unique properties make it indispensable in both academic research and industrial applications, driving innovation across multiple scientific disciplines. With ongoing studies focusing on its role in green chemistry and nanotechnology, the future looks promising for this versatile yttrium derivative.